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Compound of Interest

Compound Name: Scandium nitrate

Cat. No.: B080576 Get Quote

Anhydrous Scandium Nitrate: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical and

chemical properties of anhydrous scandium nitrate (Sc(NO₃)₃). The information is curated for

researchers, scientists, and professionals in drug development who require precise and reliable

data for their work. This document summarizes key quantitative data, details experimental

protocols for property determination, and presents visual representations of synthesis and

decomposition pathways.

Physical Properties
Anhydrous scandium nitrate is a white, crystalline solid.[1] It is characterized by its highly

hygroscopic nature, readily absorbing moisture from the atmosphere.[2] Due to this property,

handling and storage require controlled, dry environments. While qualitative descriptions of its

high solubility in water and ethanol are available, specific quantitative data remains elusive in

publicly accessible literature.[1][3]

Table 1: Summary of Physical Properties of Anhydrous Scandium Nitrate
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Property Value Notes

Appearance White crystalline solid [1][3]

Molar Mass 230.97 g/mol [4]

Melting Point Decomposes upon heating

A precise melting point is not

applicable as the compound

decomposes.[3]

Boiling Point Not applicable Decomposes before boiling.[3]

Density Data not available

The density of the anhydrous

form has not been reported in

the reviewed literature.

Solubility
Highly soluble in water and

ethanol

[1] Quantitative solubility data

(e.g., g/100 mL at a specific

temperature) is not available.

Chemical Properties
Anhydrous scandium nitrate is a strong oxidizing agent, a characteristic common to all nitrate

compounds.[1] It serves as a versatile precursor in the synthesis of other scandium

compounds, including scandium oxide.[1]

Table 2: Summary of Chemical Properties of Anhydrous Scandium Nitrate

Property Description

Reactivity
Strong oxidizing agent.[1] Reacts with water due

to its hygroscopic nature.

Thermal Stability
Decomposes upon heating to form scandium

oxide and nitrogen oxides.[3]

Experimental Protocols
This section details the methodologies for the synthesis of anhydrous scandium nitrate and

the characterization of its fundamental properties.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://en.wikipedia.org/wiki/Scandium_nitrate
https://www.scandium.org/scandium-nitrate-a-compound-overview/
https://pubchem.ncbi.nlm.nih.gov/compound/Scandium-nitrate
https://www.scandium.org/scandium-nitrate-a-compound-overview/
https://www.scandium.org/scandium-nitrate-a-compound-overview/
https://en.wikipedia.org/wiki/Scandium_nitrate
https://www.benchchem.com/product/b080576?utm_src=pdf-body
https://en.wikipedia.org/wiki/Scandium_nitrate
https://en.wikipedia.org/wiki/Scandium_nitrate
https://www.benchchem.com/product/b080576?utm_src=pdf-body
https://en.wikipedia.org/wiki/Scandium_nitrate
https://www.scandium.org/scandium-nitrate-a-compound-overview/
https://www.benchchem.com/product/b080576?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080576?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of Anhydrous Scandium Nitrate
The primary method for synthesizing anhydrous scandium nitrate involves the reaction of

anhydrous scandium chloride (ScCl₃) with dinitrogen pentoxide (N₂O₅).[1]

Experimental Workflow:

Anhydrous Scandium Chloride (ScCl₃)

Reaction in an
anhydrous solvent

Dinitrogen Pentoxide (N₂O₅)

Filtration to
isolate product

Drying under
vacuum

Anhydrous Scandium Nitrate
(Sc(NO₃)₃)
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Synthesis of Anhydrous Scandium Nitrate

Detailed Protocol:

Reactant Preparation: Anhydrous scandium chloride and dinitrogen pentoxide are required.

All glassware must be thoroughly dried to prevent the formation of hydrated scandium
nitrate.

Reaction: The reaction is typically carried out in a moisture-free environment, for example,

under a dry nitrogen or argon atmosphere. Anhydrous scandium chloride is suspended in a

suitable anhydrous solvent. Dinitrogen pentoxide is then introduced to the suspension.

Product Isolation: The resulting solid, anhydrous scandium nitrate, is separated from the

reaction mixture by filtration.

Drying: The isolated product is dried under vacuum to remove any residual solvent and

ensure the complete absence of water.

Thermal Decomposition Analysis
The thermal stability and decomposition pathway of anhydrous scandium nitrate can be

investigated using thermogravimetric analysis (TGA) and differential scanning calorimetry
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(DSC).

Logical Flow of Thermal Decomposition:

Anhydrous Sc(NO₃)₃

Complex Scandium
Oxynitrates

Heating

Scandium Oxide (Sc₂O₃)

Further Heating
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Thermal Decomposition Pathway

Experimental Protocol for TGA/DSC Analysis:

Sample Preparation: A small, accurately weighed sample of anhydrous scandium nitrate is

placed in an inert crucible (e.g., alumina). Due to the hygroscopic nature of the material,

sample preparation should be conducted in a glovebox or a dry environment.

Instrumentation: A simultaneous TGA/DSC instrument is used for the analysis.

Experimental Conditions: The sample is heated at a constant rate (e.g., 10 °C/min) under a

controlled atmosphere (e.g., nitrogen or air).

Data Analysis: The TGA curve provides information on mass loss as a function of

temperature, indicating the decomposition stages. The DSC curve shows the heat flow

associated with these transitions (endothermic or exothermic). The final product of the

decomposition is typically scandium oxide (Sc₂O₃).[5] It is noted that the thermal
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decomposition of scandium nitrate is a complex process that can involve the formation of

intermediate oxynitrates.[5]

Determination of Crystal Structure
The crystal structure of anhydrous scandium nitrate can be determined using X-ray diffraction

(XRD) on a single crystal or powder sample. As of the latest literature review, a definitive crystal

structure for anhydrous Sc(NO₃)₃ has not been reported. The following outlines the general

experimental procedure.

Experimental Workflow for Crystal Structure Determination:

Anhydrous Sc(NO₃)₃
(Single Crystal or Powder) X-ray Diffractometer Diffraction Pattern

Collection
Structure Solution
and Refinement

Crystal Structure
(Lattice Parameters,
Space Group, etc.)

Click to download full resolution via product page

Crystal Structure Determination Workflow

Detailed Protocol:

Sample Preparation: For single-crystal XRD, a suitable single crystal is mounted on a

goniometer head. For powder XRD, a finely ground powder of the anhydrous salt is prepared

and placed in a sample holder. All sample handling must be performed in a dry environment.

Data Collection: The mounted sample is placed in an X-ray diffractometer. A monochromatic

X-ray beam is directed at the sample, and the diffraction pattern is recorded by a detector.

Data Analysis: The positions and intensities of the diffraction peaks are analyzed to

determine the unit cell parameters, space group, and atomic positions within the crystal

lattice.

Safety and Handling
Anhydrous scandium nitrate is an oxidizing agent and is hygroscopic. Appropriate safety

precautions should be taken during handling and storage.
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Handling: Use in a well-ventilated area, preferably in a fume hood or glovebox. Avoid contact

with skin, eyes, and clothing. Wear appropriate personal protective equipment (PPE),

including gloves, safety glasses, and a lab coat.

Storage: Store in a tightly sealed container in a cool, dry place away from combustible

materials and moisture.

This technical guide provides a summary of the currently available information on the physical

and chemical properties of anhydrous scandium nitrate. Further research is required to

determine the quantitative values for properties such as density and solubility, as well as to fully

elucidate its crystal structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Scandium nitrate - Wikipedia [en.wikipedia.org]

2. zegmetal.com [zegmetal.com]

3. Scandium Nitrate: A Compound Overview | Scandium [scandium.org]

4. Scandium nitrate | N3O9Sc | CID 166818 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. akjournals.com [akjournals.com]

To cite this document: BenchChem. [Physical and chemical properties of anhydrous
Scandium nitrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080576#physical-and-chemical-properties-of-
anhydrous-scandium-nitrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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